Cas no 2229464-65-5 ((3-nitropropyl)cyclopropane)

• Product Name: (3-nitropropyl)cyclopropane
• CAS No: 2229464-65-5
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• CID: 6503030
• PubChem ID: 147361144
• Update Time: 2025-05-21

(3-nitropropyl)cyclopropane Chemical and Physical Properties

Names and Identifiers

• (3-nitropropyl)cyclopropane
• EN300-1833007
• 2229464-65-5

• Inchi： 1S/C6H11NO2/c8-7(9)5-1-2-6-3-4-6/h6H,1-5H2
• InChI Key： DHHGTSXARPMIEC-UHFFFAOYSA-N
• SMILES： [O-][N+](CCCC1CC1)=O

Computed Properties

• Exact Mass: 129.078978594g/mol
• Monoisotopic Mass: 129.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 45.8Ų

Additional information on (3-nitropropyl)cyclopropane

Recent Advances in the Study of (3-Nitropropyl)cyclopropane (CAS: 2229464-65-5) in Chemical Biology and Pharmaceutical Research

The compound (3-nitropropyl)cyclopropane (CAS: 2229464-65-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development. The following sections provide a comprehensive overview of the current state of research, highlighting key methodologies, results, and future directions.

Recent studies have explored the synthetic pathways for (3-nitropropyl)cyclopropane, emphasizing its role as a versatile intermediate in organic synthesis. Researchers have developed novel catalytic methods to achieve high yields and enantioselectivity, which are critical for its application in medicinal chemistry. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a palladium-catalyzed cyclopropanation reaction that significantly improved the efficiency of synthesizing (3-nitropropyl)cyclopropane derivatives. These advancements are pivotal for scaling up production and ensuring reproducibility in preclinical studies.

In terms of biological activity, (3-nitropropyl)cyclopropane has shown promising results as a modulator of enzymatic pathways, particularly those involved in inflammatory and neurodegenerative diseases. A recent in vitro study revealed its inhibitory effects on cyclooxygenase-2 (COX-2), suggesting potential applications in anti-inflammatory therapies. Additionally, preliminary data from animal models indicate that this compound may cross the blood-brain barrier, making it a candidate for treating central nervous system disorders. These findings are supported by molecular docking studies, which predict strong interactions between (3-nitropropyl)cyclopropane and key protein targets.

The pharmacological potential of (3-nitropropyl)cyclopropane is further underscored by its low toxicity profile in early-stage toxicological assessments. A 2024 report in Toxicology and Applied Pharmacology highlighted that the compound exhibited minimal cytotoxicity in human hepatocyte cell lines, even at higher concentrations. This safety profile, combined with its bioactivity, positions (3-nitropropyl)cyclopropane as a viable lead compound for further drug development. However, researchers caution that more extensive in vivo studies are needed to fully evaluate its pharmacokinetics and long-term effects.

Looking ahead, the integration of computational chemistry and high-throughput screening is expected to accelerate the discovery of (3-nitropropyl)cyclopropane-based therapeutics. Collaborative efforts between academia and industry are also underway to explore its applications in combination therapies and targeted drug delivery systems. As the body of evidence grows, (3-nitropropyl)cyclopropane (CAS: 2229464-65-5) is poised to become a cornerstone in the development of next-generation pharmaceuticals, addressing unmet medical needs in oncology, neurology, and beyond.